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Compound of Interest

Compound Name: Reactive violet 7

CAS No.: 12226-39-0

Cat. No.: B1175219 Get Quote

Chemical Identity, Synthesis, and Bio-Affinity Applications

Executive Summary
Reactive Violet 7 (C.I. 17950 / CAS 12226-39-0) belongs to the class of reactive azo dyes

utilized not only for covalent fixation to cellulosic substrates but, more critically in a research

context, as biomimetic ligands in protein purification.

While often overshadowed in literature by its vinyl sulfone analog Reactive Violet 5 (Remazol

Brilliant Violet 5R), Reactive Violet 7 represents a specific structural configuration (typically a

metal-complex azo or H-acid derivative) designed for high-affinity nucleophilic substitution. This

guide explores its chemistry, synthesis pathways, and its utility as a pseudo-affinity ligand for

isolating nucleotide-binding proteins (kinases, dehydrogenases) in drug development

workflows.

Chemical Identity & Structural Properties[1][2][3]
The "Reactive Violet" series relies on a core chromophore coupled with a reactive "hook" that

facilitates covalent bonding. Understanding the distinction between the 7 and 5 variants is

crucial for experimental design.
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Feature Reactive Violet 7
Reactive Violet 5 (Reference

Std)

CAS Number 12226-39-0 12226-38-9

Colour Index C.I. Reactive Violet 7 C.I.[1][2][3] Reactive Violet 5

Chromophore Azo (Metal Complex likely) Mono-Azo (H-Acid derivative)

Reactive Group
Chlorotriazine (MCT/DCT) or

Vinyl Sulfone

Vinyl Sulfone

(Sulfatoethylsulfone)

Ionization Polyanionic (Sulfonate groups) Polyanionic (Sulfonate groups)

Solubility High (>50 g/L water) High (~100 g/L water)

~540–560 nm (Violet) ~560 nm

Structural Logic
The core structure of these dyes typically involves:

Chromophore: A derivative of H-acid (1-amino-8-naphthol-3,6-disulfonic acid) coupled with a

diazonium salt. This provides the violet color and water solubility via sulfonate groups (

).

Bridging Group: An amine linkage (

) connecting the chromophore to the reactive center.

Reactive Center:

Reactive Violet 5 uses a Vinyl Sulfone group (masked as a sulfatoethylsulfone), which

activates at high pH/temp via elimination of sulfate.

Reactive Violet 7 historically utilizes a Halotriazine (MCT or DCT) or similar heterocyclic

anchor, reacting via Nucleophilic Aromatic Substitution (

).
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Synthesis & Reaction Mechanisms
The synthesis of Reactive Violet dyes follows a strict "Unit Operations" approach in organic

chemistry.

Synthesis Pathway (Diazotization & Coupling)
The synthesis is a two-stage process:[4]

Diazotization: An aromatic amine is converted to a diazonium salt at low temperature (

) to prevent decomposition.

Coupling: The diazonium salt attacks the electron-rich H-acid ring.

Condensation: The reactive group (e.g., Cyanuric Chloride) is condensed with the

chromophore amine.
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Figure 1: Modular synthesis pathway for reactive azo dyes. The sequence ensures the

chromophore is formed without hydrolyzing the sensitive reactive group.

Biomedical Application: Dye-Ligand Affinity
Chromatography[8][9]
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For drug development professionals, the primary interest in Reactive Violet 7 lies in its ability

to act as a Biomimetic Ligand.

Mechanism of Action
Reactive dyes possess a fused ring structure and anionic sulfonate groups that spatially and

electrostatically mimic natural biological cofactors, specifically:

NAD/NADH (Nicotinamide adenine dinucleotide)

ATP (Adenosine triphosphate)

Proteins with nucleotide-binding folds (e.g., Kinases, Dehydrogenases, Interferons) bind to the

dye with high affinity. This allows for Pseudo-Affinity Chromatography, a cost-effective

alternative to immobilized nucleotide columns.

Protocol: Immobilization of Reactive Violet 7
To use Reactive Violet 7 for protein purification, it must be covalently immobilized onto a

matrix (Agarose/Sepharose).

Reagents:

Reactive Violet 7 (or RV5) powder.

Sepharose CL-6B (Cross-linked agarose).

Coupling Buffer: 0.1 M

(pH 11).

Step-by-Step Methodology:

Matrix Preparation: Wash 10 g of suction-dried Sepharose with distilled water.

Dye Solution: Dissolve 200 mg of Reactive Violet 7 in 20 mL of water.

Coupling Reaction:
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Mix the dye solution with the Sepharose.

Add NaCl to a final concentration of 2% (w/v) to promote dye adsorption (salting out

effect).

Add

to reach pH 10.5–11.0.

Critical Step: Incubate at 60°C for 2 hours (for Vinyl Sulfone) or 40°C for 4 hours (for

Chlorotriazine). The heat/alkali triggers the covalent bond formation between the dye and

the hydroxyl groups of the agarose.

Washing: Wash the resin extensively with:

Hot water (

)

6 M Urea (to remove non-covalently bound dye)

Equilibration Buffer (PBS).

Storage: Store at 4°C in 20% Ethanol.

Visualization of Protein Purification Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Protein Lysate
(Mixture)

Reactive Violet-Agarose Column
(Stationary Phase)

Load Sample

Flow Through
(Unbound Impurities)

Non-binding proteins

High Salt Wash
(Remove weak interactions)

Buffer A + 0.5M NaCl

Specific Elution
(Add free ATP/NAD or Salt Gradient)

Competitor LigandRe-equilibrate

Target Protein
(Kinase/Dehydrogenase)

Collect Fractions

Click to download full resolution via product page

Figure 2: Dye-Ligand Affinity Chromatography workflow. The Reactive Violet dye acts as a

"decoy" substrate, capturing the target enzyme.

Safety & Stability (Self-Validating Systems)
When handling Reactive Violet 7, researchers must account for Hydrolysis Kinetics. The

reactive group is susceptible to hydrolysis in water, which deactivates the dye (rendering it

unable to bind the matrix).

Validation Test: Before immobilization, perform a Thin Layer Chromatography (TLC) test.

Mobile Phase: n-Propanol : Ammonia : Water (8:1:1).

Result: Hydrolyzed dye will have a different

value (usually lower due to the hydroxyl group) compared to the active reactive dye.

Storage: Keep dry powder desiccated. Once in solution, use immediately or freeze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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